Cas no 81506-12-9 (n-(2,4-dimethylphenyl)pyrrolidine)

n-(2,4-dimethylphenyl)pyrrolidine structure
81506-12-9 structure
Product Name:n-(2,4-dimethylphenyl)pyrrolidine
CAS No:81506-12-9
MF:C12H17N
MW:175.270083189011
CID:861703
PubChem ID:144951
Update Time:2025-04-19

n-(2,4-dimethylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • n-(2,4-dimethylphenyl)pyrrolidine
    • 1-(2,4-dimethylphenyl)pyrrolidine
    • SCHEMBL9832991
    • DTXSID40231154
    • 81506-12-9
    • Inchi: 1S/C12H17N/c1-10-5-6-12(11(2)9-10)13-7-3-4-8-13/h5-6,9H,3-4,7-8H2,1-2H3
    • InChI Key: SWPBMUDCQZVHFO-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C)=CC=2C)CCCC1

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 3.2Ų
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd